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Compound of Interest

Compound Name: Dibromomalononitrile

Cat. No.: B156320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability characteristics

of dibromomalononitrile under ambient conditions. Due to the limited availability of public, in-

depth quantitative stability studies on this specific compound, this guide synthesizes available

data from safety and supplier documentation with established chemical principles for related

molecules. It is intended to inform safe handling, storage, and experimental design.

Executive Summary
Dibromomalononitrile is a reactive chemical intermediate sensitive to several environmental

factors. The primary stability concerns under ambient conditions are its sensitivity to light and

its reactivity with a range of chemical classes, including water (particularly under acidic or basic

conditions), strong acids, strong bases, oxidizing agents, and reducing agents. Proper storage

and handling are critical to maintain its integrity and ensure safety. This guide outlines the

known stability profile, potential degradation pathways, and recommended protocols for

stability assessment.

Chemical and Physical Properties
A summary of the basic properties of dibromomalononitrile is essential for understanding its

behavior.
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Property Value

CAS Number 1885-23-0

Molecular Formula C₃Br₂N₂

Molecular Weight 227.86 g/mol

Appearance Clear amber oily liquid

Solubility Slightly soluble in water

Stability Profile and Incompatibilities
While specific kinetic data on the decomposition of dibromomalononitrile under ambient

conditions is not readily available in published literature, a qualitative stability profile can be

assembled from material safety data sheets and chemical supplier information.

Table 1: Summary of Known Stability and Incompatibility Data for Dibromomalononitrile
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Factor
Observation /
Recommendation

Citation

Light

Light-sensitive. May be

sensitive to prolonged

exposure to air and light.

[1]

Temperature
Recommended storage at

refrigerated temperatures.

Water / Humidity

Slightly soluble in water. Like

other nitriles, it can be

hydrolyzed in the presence of

aqueous acid or base to form

carboxylic acids.

[1]

Acids Incompatible with strong acids. [1]

Bases
Incompatible with strong

bases.
[1]

Oxidizing Agents
Incompatible with strong

oxidizing agents.
[1]

Reducing Agents
Incompatible with strong

reducing agents.
[1]

Thermal Decomposition

When heated to

decomposition, it emits very

toxic fumes of nitrogen oxides

(NOx), bromide (Br-), and

cyanide (CN-).

[1]

Potential Degradation Pathways
Based on the chemical structure of dibromomalononitrile, two primary degradation pathways

can be anticipated under ambient conditions: hydrolysis and photodecomposition.

In the presence of water, particularly if acidic or basic conditions are present, the nitrile groups

of dibromomalononitrile are susceptible to hydrolysis. This would likely proceed in a stepwise
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fashion, first to the corresponding amide and then to a carboxylic acid. The carbon-bromine

bonds may also be subject to hydrolysis.

Dibromomalononitrile

Dibromoacetamide
(Intermediate)

+ H₂O
(-NH₃)

Dibromocyanoacetic acid

+ H₂O
(-NH₃)

Dibromomalonic acid

+ H₂O
(-HCN)

Click to download full resolution via product page

Caption: Postulated hydrolytic degradation pathway of Dibromomalononitrile.

Given its noted light sensitivity, dibromomalononitrile is expected to undergo decomposition

upon exposure to light, particularly in the UV spectrum. The energy from photons can induce

cleavage of the carbon-bromine bonds, potentially leading to the formation of free radicals and

subsequent downstream reactions, including polymerization or reaction with atmospheric

oxygen or water.
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Caption: General mechanism for the photodecomposition of Dibromomalononitrile.

Recommended Experimental Protocols for Stability
Assessment
The following are generalized, best-practice protocols for assessing the stability of a compound

like dibromomalononitrile. These should be adapted based on available analytical equipment

and specific experimental goals.

Preparation of Solutions: Prepare a stock solution of dibromomalononitrile in a water-

miscible organic solvent (e.g., acetonitrile) at a known concentration.

Incubation: Dilute the stock solution into aqueous buffers at different pH values (e.g., pH 4, 7,

and 9) to a final concentration suitable for the analytical method.

Time Points: Store the solutions at a controlled ambient temperature (e.g., 25°C) and protect

them from light.

Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from

each solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b156320?utm_src=pdf-body-img
https://www.benchchem.com/product/b156320?utm_src=pdf-body
https://www.benchchem.com/product/b156320?utm_src=pdf-body
https://www.benchchem.com/product/b156320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Immediately analyze the samples by a suitable stability-indicating method, such as

High-Performance Liquid Chromatography (HPLC) with UV detection. The method should be

able to separate the parent compound from its degradation products.

Data Analysis: Plot the concentration of dibromomalononitrile versus time for each pH to

determine the rate of degradation.

Sample Preparation: Prepare a solution of dibromomalononitrile in a suitable solvent (e.g.,

acetonitrile or methanol). Prepare a "dark control" sample by wrapping an identical sample in

aluminum foil.

Light Exposure: Place the sample and the dark control in a photostability chamber with a

calibrated light source (e.g., providing an overall illumination of not less than 1.2 million lux

hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square

meter).

Time Points: At specified time intervals, withdraw aliquots from both the exposed sample and

the dark control.

Analysis: Analyze the samples by a stability-indicating HPLC method.

Data Analysis: Compare the degradation of the light-exposed sample to the dark control to

determine the extent of photodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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